Ramipril Diketopiperazine Acid
Overview
Description
Ramipril diketopiperazine acid (RDP) is a peptide-based drug derived from the natural peptide angiotensin I-converting enzyme (ACE), which is known to be involved in the regulation of blood pressure and fluid balance. RDP is a prodrug of ramipril, which is an ACE inhibitor used to treat hypertension and congestive heart failure. The combination of RDP and ramipril has been used in clinical trials and has been found to be effective in lowering blood pressure and improving overall cardiovascular health.
Scientific Research Applications
Carcinogenicity Studies
The degradation product of Ramipril, which is Ramipril Diketopiperazine Acid, has been studied for its potential carcinogenicity . The compound was found to be potentially carcinogenic, genotoxic, and mutagenic . However, at concentrations typically occurring in human blood, this effect is unlikely .
Genotoxicity Studies
In vitro micronucleus assay was employed to assess the potential direct DNA-damaging properties of Ramipril Diketopiperazine Acid . This compound was found to be potentially genotoxic at high concentrations .
Mutagenicity Studies
An in vitro Ames test was carried out to detect two mechanisms of mutagenicity: a direct one (for pure degradant) and an indirect one (via N-nitroso-metabolites formation) . The compound was found to be potentially mutagenic .
Stability Studies
A comprehensive study on the solid-state stability of Ramipril was performed via isothermal methods under stress conditions . It was found that Ramipril was unstable, and temperature accelerated its degradation . Ramipril was also vulnerable to relative air humidity (RH) changes, suggesting that it must be protected from moisture .
Pharmaceutical Formulation Studies
The effects of various factors on the rate of Ramipril degradation were investigated, including: temperature, relative air humidity (RH), excipients (talc, starch, methylcellulose and hydroxypropyl methylcellulose), mode of tablet storage, and immediate packaging . The degradation impurities were also identified by HPLC–MS .
Impurity Analysis
Ramipril rapidly cyclizes to diketopiperazine derivative under dry air . This impurity resides in drugs administered to patients . The degradation impurities were ramiprilat and the diketopiperazine derivative .
Mechanism of Action
- Ramipril Diketopiperazine Acid (RDPA) is a potential impurity found in commercial preparations of ramipril . However, specific information about its primary targets and their role is not readily available in the literature.
- For a broader context, let’s consider ramipril, the parent compound. Ramipril is an angiotensin-converting enzyme (ACE) inhibitor used to manage hypertension, reduce cardiovascular mortality following myocardial infarction, and slow the progression of renal disease in high-risk individuals .
Target of Action
Mode of Action
properties
IUPAC Name |
(2S)-2-[(2S,6S,8S,11S)-11-methyl-9,12-dioxo-1,10-diazatricyclo[6.4.0.02,6]dodecan-10-yl]-4-phenylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-13-19(24)23-16-9-5-8-15(16)12-18(23)20(25)22(13)17(21(26)27)11-10-14-6-3-2-4-7-14/h2-4,6-7,13,15-18H,5,8-12H2,1H3,(H,26,27)/t13-,15-,16-,17-,18-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZRWPCCIYKIPJW-HILJTLORSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N2C3CCCC3CC2C(=O)N1C(CCC4=CC=CC=C4)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C(=O)N2[C@H]3CCC[C@H]3C[C@H]2C(=O)N1[C@@H](CCC4=CC=CC=C4)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ramipril Diketopiperazine Acid | |
CAS RN |
108736-10-3 |
Source
|
| Record name | Ramipril diketopiperazine acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0108736103 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | RAMIPRIL DIKETOPIPERAZINE ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AN6P6O95UU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl [[4-(2-pyridinyl)phenyl]methylene]hydrazinecarboxylate](/img/structure/B1140679.png)
